Cas no 18636-89-0 (Phthalazine, 2-oxide)

• Product Name: Phthalazine, 2-oxide
• CAS No: 18636-89-0
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 160117
• PubChem ID: 87735
• Update Time: 2025-04-19

Phthalazine, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 2-oxide
• PHTHALAZINE-2-OXIDE
• 5-amino-phthalazine
• 5-Aminophthalazine
• 5-Phthalazinamine
• AGN-PC-004TPE
• JSPY-st000059
• JSPY-st000112
• Phthalazin-2-oxid
• phthalazin-5-ylamine
• phthalazine N-oxide
• phthalazine-5-ylamine
• Phthalazin-mono-N-oxid
• Phthalazin-N-3-oxid
• Phthalazin-N-oxid
• SureCN659324
• PHTHALAZIN-2-IUM-2-OLATE
• Phthalazine 2-oxide
• phthalazine oxide
• starbld0012460
• 18636-89-0
• SCHEMBL503710
• AKOS006277208
• DTXSID20916699
• PRBHEDKMKAOBBP-UHFFFAOYSA-N

• Inchi： 1S/C8H6N2O/c11-10-6-8-4-2-1-3-7(8)5-9-10/h1-6H
• InChI Key： PRBHEDKMKAOBBP-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C2C=CC=CC2=CN=1

Computed Properties

• Exact Mass: 146.048
• Monoisotopic Mass: 146.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 340.5°Cat760mmHg
• Flash Point: 159.7°C
• Refractive Index: 1.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines